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For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 4'-Acetoxy-5-
chlorovalerophenone (CAS Number: 898786-94-2), a functionalized aromatic ketone of
interest in synthetic and medicinal chemistry. Due to the limited availability of direct literature on
this specific compound, this document leverages established principles of organic chemistry
and spectroscopic data from analogous structures to present a scientifically grounded
resource. The guide covers a plausible, detailed synthetic pathway, predicted analytical
characterization, discussion on chemical stability, and potential applications in drug discovery
and development. This document is intended to serve as a foundational reference for
researchers working with or considering the use of this and related compounds.

Introduction and Chemical Identity

4'-Acetoxy-5-chlorovalerophenone is a bifunctional molecule featuring a valerophenone
core. The structure incorporates a terminal alkyl chloride, a ketone, and an acetoxy group on
the phenyl ring. This combination of functionalities makes it a versatile intermediate for further
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chemical modifications. The presence of the reactive chloropentanoyl chain and the protected
phenol (as an acetate ester) offers orthogonal handles for sequential chemical transformations,
a valuable attribute in multi-step organic synthesis.

Valerophenone derivatives, in general, are recognized as important precursors in the synthesis
of various pharmaceutical agents and biologically active compounds.[1][2] Their utility stems
from the reactivity of the carbonyl group and the potential for substitution on the aromatic ring.
[3] The specific substitution pattern of 4'-Acetoxy-5-chlorovalerophenone suggests its
potential as a building block for creating more complex molecules with tailored pharmacological
profiles.

Table 1: Chemical Identity and Properties

Property Value Source
CAS Number 898786-94-2 [4][5]
Molecular Formula C13H15ClOs3 [4]
Molecular Weight 254.71 g/mol [4]
4-(5-chloropentanoyl)phenyl
IUPAC Name 4 P yhphenyl Inferred
acetate
4-ACETOXY-5-
Synonyms [4]
CHLOROVALEROPHENONE

XMIIREIYHGGVLF-
InChliKey [4]
UHFFFAOYSA-N

Proposed Synthesis Pathway and Experimental
Protocol

The synthesis of 4'-Acetoxy-5-chlorovalerophenone can be logically approached through a
two-step sequence starting from the readily available 4'-hydroxyacetophenone. This strategy
involves:
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» Acylation of the phenolic hydroxyl group to form 4'-acetoxyacetophenone. This protects the
phenol, which would otherwise interfere with the subsequent Friedel-Crafts reaction.

» Friedel-Crafts acylation of a suitable aromatic precursor with 5-chlorovaleroyl chloride. A
plausible route is the acylation of phenyl acetate. However, a more controlled and higher-
yielding approach would be a Fries rearrangement of an ester derived from 4-hydroxyphenyl
acetate and 5-chlorovaleroyl chloride, or more practically, a direct Friedel-Crafts acylation of
4-hydroxyvalerophenone followed by acetylation. For the purpose of this guide, we will detall
a robust and commonly employed sequence: the Friedel-Crafts acylation of phenol to yield
4'-hydroxyvalerophenone, followed by acetylation.

Diagram of Proposed Synthesis

Acetic Anhydride
+ Pyridine
5-Chlorovaleroyl Chloride
+AICls
Friedel-Crafts Acylation
ortho/para direction 0 c. Acetylation 4'-Acetoxy-5-chlorovalerophenone
G Hydroxy-5-chlorovalerophenone (CAS: 898786-94-2)

4'-Acetoxy-5-chlorovalerophenone Structure

_______________________________________________________________

PreidictediAnalytical Data
y v

1H NMR
- Ar-H: ~7.95 & 7.15 ppm

Mass Spec (El)
- M*: 254/256 m/z
- Base Peak: 43 m/z ([COCHs]*)

- CH2ClI: ~3.60 ppm
- COCHs: ~2.30 ppm

- C=0 (ester): ~169 ppm - C=0 (ketone): ~1685 cm~*
- Ar-C: 122-155 ppm - C-0: ~1200 cm~1

13C NMR FT-IR
- C=0 (ketone): ~197 ppm - C=0 (ester): ~1760 cm~1
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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